Cas no 159691-43-7 (Benzoic acid,4-(2-formylbutyl)-, ethyl ester)

Benzoic acid,4-(2-formylbutyl)-, ethyl ester structure
159691-43-7 structure
Product Name:Benzoic acid,4-(2-formylbutyl)-, ethyl ester
CAS No:159691-43-7
MF:C14H18O3
MW:234.290924549103
CID:109305
PubChem ID:45116534
Update Time:2025-04-18

Benzoic acid,4-(2-formylbutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2-formylbutyl)-, ethyl ester
    • Benzoic acid, 4-(2-formylbutyl)-, ethyl ester (9CI)
    • 159691-43-7
    • ethyl 4-(2-formylbutyl)benzoate
    • DTXSID701303311
    • Inchi: 1S/C14H18O3/c1-3-11(10-15)9-12-5-7-13(8-6-12)14(16)17-4-2/h5-8,10-11H,3-4,9H2,1-2H3
    • InChI Key: IMPTZNPZCVOIPX-UHFFFAOYSA-N
    • SMILES: O=CC(CC)CC1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 234.12564
  • Monoisotopic Mass: 234.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 43.37

Benzoic acid,4-(2-formylbutyl)-, ethyl ester Related Literature

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